N,2-Dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxamide hydrochloride

• IUPAC Name: N,2-dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C9H14N4O.ClH/c1-6-8(9(14)10-2)13-4-3-11-5-7(13)12-6;/h11H,3-5H2,1-2H3,(H,10,14);1H
• InChI Key: GZLRPEKDSHITQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2CCNCC2=N1)C(=O)NC.Cl
• Molecular Formula: C9H15ClN4O
• Molecular Weight: 230.69 g/mol
• CAS No.: 2204587-40-4

Description

“N,2-Dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxamide hydrochloride” is a chemical compound that belongs to the class of hydrazone derivatives. Hydrazone derivatives are known to exhibit a wide variety of biological activities including anti-microbial. In the heterocyclic moiety, imidazo[1,2-a]pyrimidines are the subject of immense interest for their antimicrobial activity and also for their analgesic, antipyretic, and anti-inflammatory properties.

Synthesis Analysis

The synthesis of this compound involves the condensation of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide with aromatic aldehydes in ethanol at reflux. This process leads to the generation of hydrazone derivatives in 80–92% yield. The synthesis of carbohydrazide was accomplished in six steps from commercially available 2-amino pyrimidine.

Molecular Structure Analysis

The structures of the synthesized compounds were confirmed by 1H, 13C NMR, Mass, and IR spectral data.

Chemical Reactions Analysis

Hydrazones are formed by the replacement of the oxygen of carbonyl compounds with the –NNH2 functional group. The α-hydrogen atom of hydrazones is more acidic as compared to ketones, because of its nucleophilic nature.